Cas no 1346691-20-0 (3-Chloro-5-(2-methylbutoxy)pyridazine)

3-Chloro-5-(2-methylbutoxy)pyridazine is a pyridazine derivative characterized by its chloro and 2-methylbutoxy functional groups, which enhance its reactivity and solubility in organic solvents. This compound is primarily utilized as an intermediate in pharmaceutical and agrochemical synthesis, where its structural features enable selective modifications for targeted applications. The presence of the chloro group offers a reactive site for nucleophilic substitution, while the 2-methylbutoxy chain contributes to improved lipophilicity, facilitating interactions with nonpolar matrices. Its well-defined chemical properties make it suitable for use in controlled reactions, ensuring consistent performance in complex synthetic pathways. Proper handling and storage under inert conditions are recommended to maintain stability.
3-Chloro-5-(2-methylbutoxy)pyridazine structure
1346691-20-0 structure
Product Name:3-Chloro-5-(2-methylbutoxy)pyridazine
CAS No:1346691-20-0
MF:C9H13ClN2O
MW:200.665321111679
CID:1033683
PubChem ID:71303476
Update Time:2025-06-08

3-Chloro-5-(2-methylbutoxy)pyridazine Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-5-(2-methylbutoxy)pyridazine
    • DTXSID60744953
    • 1346691-20-0
    • Inchi: 1S/C9H13ClN2O/c1-3-7(2)6-13-8-4-9(10)12-11-5-8/h4-5,7H,3,6H2,1-2H3
    • InChI Key: YUJOZLJARYBMRM-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=CN=N1)OCC(C)CC

Computed Properties

  • Exact Mass: 200.0716407g/mol
  • Monoisotopic Mass: 200.0716407g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 35Ų

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